Cas no 223480-78-2 (3-Methyl-pyridine-2-sulfonic Acid)

• Product Name: 3-Methyl-pyridine-2-sulfonic Acid
• CAS No: 223480-78-2
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• CID: 253803
• PubChem ID: 2762782
• Update Time: 2025-05-25

3-Methyl-pyridine-2-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methylpyridine-2-sulfonic acid
• 2-Pyridinesulfonicacid, 3-methyl-
• 2-Pyridinesulfonicacid,3-methyl
• 3-methyl-2-pyridinesulfonic acid
• AKOS006295146
• DTXSID70376446
• A816128
• FT-0646028
• 223480-78-2
• Methyl5-nitro-2-piperazinobenzenecarboxylate
• 3-METHYLPYRIDINE-2-SULFONICACID
• SCHEMBL4998230
• 3-Methyl-pyridine-2-sulfonic Acid

• Inchi： 1S/C6H7NO3S/c1-5-3-2-4-7-6(5)11(8,9)10/h2-4H,1H3,(H,8,9,10)
• InChI Key： PQDKQNSTGLBIAT-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC=CN=1)(=O)(=O)O

Computed Properties

• Exact Mass: 173.01500
• Monoisotopic Mass: 173.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.422
• PSA: 75.64000
• LogP: 1.71750

3-Methyl-pyridine-2-sulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives

Additional information on 3-Methyl-pyridine-2-sulfonic Acid

Recent Advances in the Study of 3-Methyl-pyridine-2-sulfonic Acid (CAS: 223480-78-2) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Methyl-pyridine-2-sulfonic acid (CAS: 223480-78-2) is a sulfonic acid derivative of pyridine that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its role in the design of novel therapeutic agents targeting infectious diseases, cancer, and metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-methyl-pyridine-2-sulfonic acid as a building block for the synthesis of small-molecule inhibitors of bacterial efflux pumps. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Pseudomonas aeruginosa, a pathogen notorious for its resistance to conventional antibiotics. The findings suggest that 3-methyl-pyridine-2-sulfonic acid derivatives could serve as promising leads for the development of next-generation antimicrobial agents.

Another notable application of 3-methyl-pyridine-2-sulfonic acid is in the field of oncology. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of sulfonamide-based compounds derived from 3-methyl-pyridine-2-sulfonic acid, which showed selective inhibition of histone deacetylases (HDACs). HDACs are epigenetic regulators implicated in cancer progression, and their inhibition has emerged as a viable strategy for cancer therapy. The study revealed that these derivatives exhibited nanomolar potency against HDAC isoforms, with favorable pharmacokinetic profiles in preclinical models.

Beyond its therapeutic potential, 3-methyl-pyridine-2-sulfonic acid has also been employed in chemical biology as a tool for probing protein-ligand interactions. A recent ACS Chemical Biology publication (2023) described the use of this compound as a sulfonation reagent to modify lysine residues in proteins, enabling the study of post-translational modifications and their functional consequences. This approach provides a valuable platform for understanding the role of sulfonation in cellular signaling pathways.

In conclusion, 3-methyl-pyridine-2-sulfonic acid (CAS: 223480-78-2) continues to be a molecule of interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug discovery underscore the importance of ongoing studies to explore its applications further. Future research directions may include the optimization of its derivatives for improved bioavailability and the exploration of its role in other disease contexts, such as neurodegenerative disorders and inflammation.